Cas no 2171824-64-7 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid
• CAS No: 2171824-64-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5928095
• PubChem ID: 165813665
• Update Time: 2025-05-19

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid
• 2171824-64-7
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]ethyl}benzoic acid
• EN300-1497171

• Inchi： 1S/C27H26N2O5/c1-29(15-14-18-8-2-3-9-19(18)26(31)32)25(30)16-28-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2-13,24H,14-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： XFIGYVLIWDUNQX-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)CCC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid

Comprehensive Guide to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid (CAS No. 2171824-64-7)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid (CAS No. 2171824-64-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a critical role in solid-phase peptide synthesis (SPPS), where its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a temporary protecting group for amines. Researchers and manufacturers value this compound for its high purity, stability, and compatibility with modern peptide-coupling reagents.

The molecular structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid features a benzoic acid backbone with an N-methylacetamidoethyl side chain, further protected by the Fmoc group. This unique arrangement makes it particularly useful for introducing N-methylated amino acids into peptide sequences—a technique gaining traction in drug discovery due to enhanced metabolic stability and bioavailability of therapeutic peptides. Recent trends in peptide-based drug development have increased demand for such building blocks, especially for GPCR-targeting peptides and anti-inflammatory biologics.

In bioconjugation chemistry, this compound serves as a versatile linker for attaching payloads to targeting peptides or antibodies. Its carboxylic acid moiety allows efficient activation via HOBt/DIC or other coupling methods, while the Fmoc group enables orthogonal deprotection under mild basic conditions. These properties align perfectly with current industry needs for antibody-drug conjugates (ADCs) and targeted drug delivery systems—two areas experiencing exponential growth in oncology research.

The synthesis and handling of CAS 2171824-64-7 require strict control of moisture and temperature to preserve its reactivity. Most commercial suppliers provide this compound as a white to off-white powder with ≥95% HPLC purity, suitable for automated peptide synthesizers. Storage recommendations typically suggest -20°C under inert atmosphere, reflecting its sensitivity to nucleophilic attack and oxidative degradation—key considerations frequently searched by laboratory technicians.

Market analysis reveals growing applications of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid in peptide vaccine development, particularly for infectious diseases and cancer immunotherapy. The compound's ability to incorporate N-methyl modifications helps overcome enzymatic degradation challenges—a hot topic in oral peptide drug formulation forums. Several patent filings in 2023-2024 describe its use in cyclic peptide scaffolds for inhibiting protein-protein interactions, demonstrating its expanding role in next-generation therapeutics.

Quality control protocols for this compound emphasize HPLC-MS characterization and residual solvent analysis, addressing common concerns about batch-to-batch consistency. Analytical data sheets typically include 1H/13C NMR spectra and FT-IR profiles, which are crucial for researchers troubleshooting coupling efficiency issues—another frequently searched term in peptide chemistry communities. The compound's UV absorption at 301 nm (characteristic of Fmoc) facilitates real-time monitoring during SPPS processes.

Environmental and safety assessments classify CAS 2171824-64-7 as requiring standard laboratory precautions, with particular attention to dust inhalation and eye protection. Its biodegradability and ecotoxicity profiles fall within acceptable ranges for research-scale use, though proper waste disposal procedures must be followed—a regulatory aspect increasingly important for green chemistry compliance in pharmaceutical manufacturing.

Future perspectives suggest that derivatives of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidoethyl}benzoic acid may find applications in peptide nucleic acids (PNAs) and macrocyclic drug discovery, driven by advances in click chemistry and late-stage functionalization techniques. The compound's modular design allows for structural variations that could address emerging challenges in peptide drug delivery and blood-brain barrier penetration—two frontier areas receiving substantial R&D investment.